Cas no 2171410-72-1 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2171410-72-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6421854
• PubChem ID: 165561586
• Update Time: 2025-06-08

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid
• 2171410-72-1
• EN300-1505289

• Inchi： 1S/C26H32N2O5/c1-3-9-23(25(31)27-17(2)10-8-15-24(29)30)28-26(32)33-16-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h4-7,11-14,17,22-23H,3,8-10,15-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m0/s1
• InChI Key： PDOUSBQPZWDDQY-VXLWULRPSA-N
• SMILES： O(C(N[C@H](C(NC(C)CCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

Introduction to 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic Acid (CAS No. 2171410-72-1)

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171410-72-1, represents a novel synthetic entity with potential applications in drug development and therapeutic interventions. The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including an amino group, a carboxylic acid group, and a fluorenyl moiety, which contribute to its unique chemical properties and biological activities.

The synthesis of such complex molecules is a testament to the advancements in organic chemistry methodologies. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests a high degree of structural complexity, which often correlates with enhanced binding affinity and selectivity in biological systems. This feature makes the compound particularly interesting for the development of targeted therapeutics.

In recent years, there has been a growing interest in the use of fluorene-based derivatives in pharmaceutical applications due to their favorable photophysical properties and stability. The fluorenyl moiety in 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid not only contributes to the molecule's structural rigidity but also enhances its solubility and bioavailability, making it a promising candidate for further investigation.

The stereochemical configuration at the second carbon atom, denoted as (2S), is another critical aspect of this compound. Chirality plays a pivotal role in the biological activity of many pharmaceuticals, and the (S)-configuration often confers specific biological properties that can be exploited for therapeutic purposes. The precise stereochemistry of this compound ensures that it can interact selectively with biological targets, thereby minimizing off-target effects.

Recent research has highlighted the importance of amide linkages in drug design, particularly in peptidomimetics and protein-targeting agents. The presence of an amide group in 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid enhances its potential as a scaffold for developing novel bioactive molecules. Amide bonds are known for their stability and ability to form hydrogen bonds, which are essential for maintaining the structural integrity of proteins and peptides.

The carboxylic acid group at the end of the molecule further extends its utility as a building block for more complex pharmacological entities. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification, amidation, and coupling reactions, allowing for extensive structural modifications.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The combination of hydrophilic and hydrophobic regions within its structure makes it an ideal candidate for formulation into nanoparticles or other delivery vehicles. These delivery systems can enhance the efficacy of drugs by improving their bioavailability and reducing systemic toxicity.

The field of medicinal chemistry has seen significant advancements in computational methods for predicting molecular properties and interactions. These computational tools have been instrumental in designing molecules like 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid with specific biological activities. By leveraging these tools, researchers can optimize the molecular structure to enhance binding affinity, metabolic stability, and pharmacokinetic profiles.

In conclusion, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the fluorenyl moiety, chiral center, amide linkage, and carboxylic acid group, make it a versatile molecule with potential applications in drug development and therapeutic interventions. As research continues to uncover new methodologies for molecular synthesis and characterization, compounds like this one will play an increasingly important role in advancing medical science.